Cas no 2228571-83-1 (tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate)

• Product Name: tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate
• CAS No: 2228571-83-1
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5569926
• PubChem ID: 134314866
• Update Time: 2023-07-11

tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1889630
• tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate
• SCHEMBL19935590
• 2228571-83-1

• Inchi： 1S/C12H23NO3/c1-6-7-8-12(5,9-14)13-10(15)16-11(2,3)4/h9H,6-8H2,1-5H3,(H,13,15)
• InChI Key： JNJNRNDKPHRSLP-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)CCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų